Cas no 1505262-21-4 (2-cyclopropyl-N4-(2-methoxyethyl)pyrimidine-4,6-diamine)

• Product Name: 2-cyclopropyl-N4-(2-methoxyethyl)pyrimidine-4,6-diamine
• CAS No: 1505262-21-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5578258
• Update Time: 2025-07-25

2-cyclopropyl-N4-(2-methoxyethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, 2-cyclopropyl-N4-(2-methoxyethyl)-
• 2-cyclopropyl-n4-(2-methoxyethyl)pyrimidine-4,6-diamine
• 2-cyclopropyl-N4-(2-methoxyethyl)pyrimidine-4,6-diamine

• Inchi： 1S/C10H16N4O/c1-15-5-4-12-9-6-8(11)13-10(14-9)7-2-3-7/h6-7H,2-5H2,1H3,(H3,11,12,13,14)
• InChI Key： RJBYVDGTQDKQOE-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(N)=CC(NCCOC)=N1

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 419.3±40.0 °C(Predicted)
• pka: 7.15±0.10(Predicted)

Additional information on 2-cyclopropyl-N4-(2-methoxyethyl)pyrimidine-4,6-diamine

Comprehensive Overview of 2-cyclopropyl-N4-(2-methoxyethyl)pyrimidine-4,6-diamine (CAS No. 1505262-21-4)

The compound 2-cyclopropyl-N4-(2-methoxyethyl)pyrimidine-4,6-diamine (CAS No. 1505262-21-4) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and methoxyethyl substituents, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a building block for novel therapeutic agents targeting inflammatory diseases and metabolic disorders.

In recent years, the demand for pyrimidine-based compounds has surged due to their versatility in medicinal chemistry. The 2-cyclopropyl-N4-(2-methoxyethyl)pyrimidine-4,6-diamine stands out for its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. These characteristics align with current trends in small-molecule drug design, where researchers prioritize compounds with improved bioavailability and target selectivity. The inclusion of the methoxyethyl group further enhances solubility, addressing a common challenge in drug formulation.

The synthesis of CAS No. 1505262-21-4 involves multi-step organic reactions, often starting with pyrimidine core functionalization followed by selective amination. Advanced techniques like palladium-catalyzed cross-coupling and microwave-assisted synthesis have been explored to improve yields and reduce reaction times. Such innovations resonate with the growing emphasis on green chemistry and sustainable manufacturing processes in the pharmaceutical industry. Researchers are also investigating computational methods, such as molecular docking, to predict the compound’s interactions with biological targets, accelerating its development pipeline.

From a commercial perspective, 2-cyclopropyl-N4-(2-methoxyethyl)pyrimidine-4,6-diamine is available through specialized chemical suppliers catering to drug discovery and academic research sectors. Its pricing and availability are influenced by factors like purity (>98% HPLC grade) and scale (milligram to kilogram quantities). The compound’s structure-activity relationship (SAR) data is frequently cited in patents related to kinase inhibitors, reflecting its relevance in intellectual property landscapes. This aligns with the broader industry focus on precision medicine and personalized therapies.

Looking ahead, the potential of CAS No. 1505262-21-4 extends beyond traditional pharmaceuticals. Its scaffold has been explored in agrochemicals for crop protection, leveraging its ability to modulate enzymatic pathways in pests. Additionally, collaborations between academia and biotech firms are driving innovation in high-throughput screening platforms to identify new applications. As the scientific community continues to unravel its mechanisms, this compound exemplifies the convergence of chemical biology and translational research.